N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C21H16N2OS2/c24-20(14-25-17-9-2-1-3-10-17)22-16-8-6-7-15(13-16)21-23-18-11-4-5-12-19(18)26-21/h1-13H,14H2,(H,22,24)
• InChI Key: HCYDSWPUPHVAGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H16N2OS2
• Molecular Weight: 376.5 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-(phenylthio)acetamide is a complex organic compound that features a benzo[d]thiazole moiety, a phenyl group, and a thioacetamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-(phenylthio)acetamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the benzo[d]thiazole core: This can be achieved through the cyclization of 2-aminothiophenol with a suitable aldehyde or ketone.

Attachment of the phenyl group: This step may involve a Suzuki coupling reaction or a similar cross-coupling method.

Introduction of the thioacetamide group: This can be done by reacting the intermediate with a thioacetic acid derivative under appropriate conditions.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-(phenylthio)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction might involve the conversion of the thioacetamide group to a sulfoxide or sulfone.

Reduction: Reduction reactions could target the benzo[d]thiazole ring or the thioacetamide group.

Substitution: Electrophilic or nucleophilic substitution reactions could occur on the aromatic rings.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce various functional groups onto the aromatic rings.

Scientific Research Applications

Chemistry: As a building block for more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical assays.

Medicine: Investigation as a potential therapeutic agent due to its unique structure.

Industry: Use in the development of new materials or as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action for N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-(phenylthio)acetamide would depend on its specific application. In medicinal chemistry, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include inhibition of enzyme activity, binding to receptor sites, or altering cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

N-(3-(benzo[d]thiazol-2-yl)phenyl)-2-(phenylthio)acetamide analogs: Compounds with similar structures but different substituents.

Benzo[d]thiazole derivatives: Compounds featuring the benzo[d]thiazole core with various functional groups.

Thioacetamide derivatives: Compounds with the thioacetamide group attached to different aromatic systems.

Uniqueness

This compound is unique due to its specific combination of functional groups, which may confer distinct chemical reactivity and biological activity compared to other similar compounds.